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Compound of Interest

Compound Name: 4-Butylbenzyl Bromide

Cat. No.: B076339

Chemical Identification and Physical Properties

4-tert-Butylbenzyl bromide is an organic compound characterized by a benzyl group substituted
with a tert-butyl group at the para position and a bromine atom attached to the methylene
group.[1] It is primarily used as a laboratory chemical and an intermediate in the synthesis of
pharmaceuticals and agrochemicals.[1][2]

Table 1: Chemical Identification

Identifier Value

IUPAC Name 1-(bromomethyl)-4-(tert-butyl)benzene

Synonyms alpha-Bromo-4-(tert-butyl)toluene, 1-
Bromomethyl-4-tert-butylbenzene

CAS Number 18880-00-7

Molecular Formula C11H15Br

Molecular Weight 227.14 g/mol

InChl Key QZNQSIHCDAGZIA-UHFFFAOYSA-N

SMILES String CC(C)(C)clcee(CBr)ecl

Table 2: Physical and Chemical Properties
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Property

Value

Physical State

Liquid

Appearance Colorless to light yellow liquid[3]
Odor Aromatic[1]

Melting Point 8-12 °C[2]

Boiling Point 93-94 °C at 1.5 mmHg[2]
Density 1.236 g/mL at 25 °C[2]

Refractive Index

n20/D 1.545[2]

Flash Point

110 °C (230 °F) - closed cup[2]

Solubility

Soluble in organic solvents like ether and

chloroform; limited solubility in water[1]

Hazard Identification and Classification

4-tert-Butylbenzyl bromide is classified as a hazardous chemical and requires careful handling.

[4]

Table 3: GHS Hazard Classification

Hazard Class Category Hazard Statement
) ] o H314: Causes severe skin
Skin Corrosion/Irritation 1B
burns and eye damage[5]
Serious Eye Damage/Eye H318: Causes serious eye
Irritation damagel[5]
) H290: May be corrosive to
Corrosive to Metals 1

metals[5]

The signal word for this chemical is "Danger”.[4] It is also described as a lachrymator, a

substance that causes tearing.[6]
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Experimental Protocols and Safety Measures

Detailed protocols for the safe handling, storage, and emergency response are crucial when

working with 4-tert-Butylbenzyl bromide.

Handling and Storage

Handling: Always handle this chemical in a well-ventilated area or under a chemical fume
hood.[7] Wear appropriate personal protective equipment (PPE), including chemical-resistant
gloves, safety goggles, and a face shield.[2][7] Avoid breathing mist, vapors, or spray.[4] Do
not allow the substance to come into contact with eyes, skin, or clothing.[4] After handling,
wash hands and any exposed skin thoroughly.[4]

Storage: Store in a cool, dry, and well-ventilated area, away from incompatible materials
such as acids, strong oxidizing agents, and strong bases. Keep the container tightly closed
and store in a designated corrosives area.[7]

First-Aid Measures

Immediate medical attention is required in case of exposure.[4]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, including
under the eyelids.[4] Remove contact lenses if present and easy to do so. Continue rinsing.

[4]

Skin Contact: Immediately remove all contaminated clothing and shoes.[4] Wash the affected
area with soap and plenty of water for at least 15 minutes.[4]

Inhalation: Move the victim to fresh air and keep them at rest in a position comfortable for
breathing.[4] If breathing is difficult, administer oxygen. If the victim is not breathing, give
artificial respiration.[4]

Ingestion: Rinse the mouth with water. Do NOT induce vomiting.[4]

Fire-Fighting Measures

Suitable Extinguishing Media: Use alcohol-resistant foam, dry chemical, or carbon dioxide.[8]
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e Specific Hazards: Thermal decomposition can produce carbon monoxide, carbon dioxide,
and hydrogen halides.[4]

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[4]

Accidental Release Measures
o Personal Precautions: Ensure adequate ventilation and wear appropriate personal protective

equipment.[4]

o Containment and Cleanup: For spills, soak up the material with an inert absorbent material
such as sand, silica gel, or universal binder.[4] Collect the absorbed material into a suitable,
closed container for disposal.[4] Do not allow the chemical to enter the environment.[4]

Toxicological and Ecological Information

» Toxicological Information: The toxicological properties of 4-tert-Butylbenzyl bromide have not
been fully investigated.[4] No acute toxicity information is available.[4]

o Ecological Information: Information regarding the persistence, degradability,
bioaccumulation, and mobility of this chemical is not readily available.[4] It is advised not to
empty this chemical into drains.[4]

Visualization of SDS Information Flow

The following diagram illustrates the logical flow of information presented in a Safety Data
Sheet, from identification to disposal.
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Caption: Logical flow of key sections in a Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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